Cas no 492444-18-5 (1,3-Benzodioxol-4-amine,6-fluoro-(9CI))

• Product Name: 1,3-Benzodioxol-4-amine,6-fluoro-(9CI)
• CAS No: 492444-18-5
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 1017009
• PubChem ID: 17980586
• Update Time: 2024-02-29

1,3-Benzodioxol-4-amine,6-fluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-4-amine,6-fluoro-(9CI)
• 1,3-Benzodioxol-4-amine, 6-fluoro-

• Inchi： 1S/C7H6FNO2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-2H,3,9H2
• InChI Key： QACJVDIJYMNCMV-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)OCO2)N

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles